N'-[2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl]-N-(2-methylpropyl)ethanediamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]-N-(2-methylpropyl)oxamide
• InChI: InChI=1S/C16H20N2O5S2/c1-11(2)9-17-15(19)16(20)18-10-13(12-5-3-7-23-12)25(21,22)14-6-4-8-24-14/h3-8,11,13H,9-10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: ZOYMARBDQGBOKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C(=O)NCC(C1=CC=CO1)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C16H20N2O5S2
• Molecular Weight: 384.5 g/mol

Description

The compound is an organic compound containing furan and thiophene moieties, which are both aromatic heterocycles, along with an amide group. Furan is a five-membered ring with four carbon atoms and one oxygen atom, while thiophene is a five-membered ring with four carbon atoms and one sulfur atom. The amide group typically consists of a carbonyl group (a carbon double-bonded to an oxygen) adjacent to a nitrogen.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the furan and thiophene rings, the introduction of the sulfonyl group, and the formation of the amide bond. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups in space. The aromatic rings of the furan and thiophene groups would likely contribute to the compound’s stability and could influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific groups present. For example, the amide group might be hydrolyzed under acidic or basic conditions to form a carboxylic acid and an amine. The aromatic rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, it might have a certain solubility in water or organic solvents, a certain melting point and boiling point, and certain spectral properties (such as UV/Vis, IR, NMR, and mass spectra).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets such as proteins or enzymes to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, it might be toxic or hazardous if ingested, inhaled, or in contact with skin. It might also be a potential environmental hazard.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals, materials science, or as a synthetic intermediate. It could also involve studying its properties in more detail, or developing more efficient methods for its synthesis.